Cas no 165111-46-6 (Methyl 2-(bromomethyl)-4-cyanobenzoate)

Methyl 2-(bromomethyl)-4-cyanobenzoate structure
165111-46-6 structure
Product Name:Methyl 2-(bromomethyl)-4-cyanobenzoate
CAS No:165111-46-6
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD09864855
CID:1040047
PubChem ID:23359115
Update Time:2025-04-20

Methyl 2-(bromomethyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-4-cyanobenzoate
    • 2-(bromomethyl)-4-cyano Benzoic acid methyl ester
    • 2-BROMOMETHYL-4-CYANOBENZOIC ACID METHYL ESTER
    • Methyl 2-bromomethyl-4-cyanobenzoate
    • 2-Bromomethyl-4-cyano-benzoic acid methyl ester
    • Benzoic acid, 2-(bromomethyl)-4-cyano-, methyl ester
    • QMLVCVLSZNSKJM-UHFFFAOYSA-N
    • CL8532
    • 8384AA
    • AB53892
    • FCH1394390
    • BC226677
    • AX8237490
    • ST2413258
    • MFCD09864855
    • SY226585
    • AS-46044
    • AKOS015967577
    • SCHEMBL4076913
    • 165111-46-6
    • Methyl2-(bromomethyl)-4-cyanobenzoate
    • A882414
    • DTXSID50633347
    • MDL: MFCD09864855
    • Inchi: 1S/C10H8BrNO2/c1-14-10(13)9-3-2-7(6-12)4-8(9)5-11/h2-4H,5H2,1H3
    • InChI Key: QMLVCVLSZNSKJM-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C#N)C=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 252.97384g/mol
  • Monoisotopic Mass: 252.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 380.5℃ at 760 mmHg
  • Flash Point: 183.9 °C
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),

Methyl 2-(bromomethyl)-4-cyanobenzoate Pricemore >>

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